3-Pyridin-2-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride

• IUPAC Name: 3-pyridin-2-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride
• InChI: InChI=1S/C10H11N5.2ClH/c1-2-4-12-8(3-1)10-14-13-9-7-11-5-6-15(9)10;;/h1-4,11H,5-7H2;2*1H
• InChI Key: SDBSXAVDJOZTQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2C3=CC=CC=N3)CN1.Cl.Cl
• Molecular Formula: C10H13Cl2N5
• Molecular Weight: 274.15 g/mol

Description

This compound is a part of a focused small molecule library of 5,6,7,8-tetrahydro [1,2,4]triazolo [4,3-a]pyrazines. It is a building block in medicinal chemistry and has been used in the development of piperazine-fused triazoles. The compound is also a pharmaceutical intermediate used in the preparation of Sitagliptin phosphate, an oral hypoglycaemic agent used in the treatment of type 2 diabetes.

Synthesis Analysis

The synthesis of this compound involves several steps. The process starts with the addition of ethanol and hydrazine hydrate to 2-chloropyrazine. The pH is regulated to 6 and impurities are removed. The next step involves the addition of chlorobenzene and trifluoroacetic anhydride. The mixture is heated and methanesulfonic acid is added into the mixed reaction solution. The mixture is then allowed to react and undergoes reduced pressure concentration until the solution is dried. The pH is regulated to 12 and organic phases are separated out. The impurities are removed to obtain the product.

Molecular Structure Analysis

The molecular structure of this compound is based on the [1,2,4]triazolo [4,3-a]pyrazine platform. This platform is a small organic framework that has been identified to provide potent ligands for numerous receptors.

Chemical Reactions Analysis

The compound undergoes various chemical reactions during its synthesis. For example, it reacts with ethanol and hydrazine hydrate to form a derivative. It also reacts with chlorobenzene and trifluoroacetic anhydride under the action of stirring.

Scientific Research Applications

Antibacterial Activity

• These compounds were evaluated for in vitro antibacterial activity. .

Anticancer Potential

• .

Drug Contamination Studies

• .

Mechanism of Action

Target of Action

Similar triazolo[4,3-a]pyrazine derivatives have shown antibacterial activities against both gram-positive staphylococcus aureus and gram-negative escherichia coli strains . Another derivative has shown anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines, and it also possessed superior c-Met kinase inhibition ability .

Mode of Action

It is known that similar triazolo[4,3-a]pyrazine derivatives have shown antibacterial and anti-tumor activities . The structure–activity relationship of these derivatives was preliminarily analyzed, and it was found that [1,2,4]triazolo[4,3-a]pyrazine nucleus bearing an ethylenediamine moiety were prone to the antibacterial activities .

Biochemical Pathways

Similar triazolo[4,3-a]pyrazine derivatives have shown to affect the growth of bacteria and tumor cells .

Result of Action

Similar triazolo[4,3-a]pyrazine derivatives have shown to inhibit the growth of bacteria and tumor cells .

Future Directions

The compound has potential for further synthetic application for medicinally oriented synthesis. It is part of a small library of triazolopyrazines with a variety of substituents in position 3. This suggests that there is potential for the development of new compounds with varying properties and potential applications.